Cas no 942850-85-3 (1-{5-3-(cyclohexylamino)-2-hydroxypropoxy-1-ethyl-2-methyl-1H-indol-3-yl}ethan-1-one)

• Product Name: 1-{5-3-(cyclohexylamino)-2-hydroxypropoxy-1-ethyl-2-methyl-1H-indol-3-yl}ethan-1-one
• CAS No: 942850-85-3
• MF: C₂₂H₃₂N₂O₃
• MW: 372.501086235046
• CID: 5429827
• Update Time: 2025-06-24

1-{5-3-(cyclohexylamino)-2-hydroxypropoxy-1-ethyl-2-methyl-1H-indol-3-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[5-[3-(cyclohexylamino)-2-hydroxypropoxy]-1-ethyl-2-methylindol-3-yl]ethanone
• 1-{5-3-(cyclohexylamino)-2-hydroxypropoxy-1-ethyl-2-methyl-1H-indol-3-yl}ethan-1-one

• Inchi： 1S/C22H32N2O3/c1-4-24-15(2)22(16(3)25)20-12-19(10-11-21(20)24)27-14-18(26)13-23-17-8-6-5-7-9-17/h10-12,17-18,23,26H,4-9,13-14H2,1-3H3
• InChI Key： YDVLWGQVXVQCMC-UHFFFAOYSA-N
• SMILES： C(=O)(C1C2=C(N(CC)C=1C)C=CC(OCC(O)CNC1CCCCC1)=C2)C

Additional information on 1-{5-3-(cyclohexylamino)-2-hydroxypropoxy-1-ethyl-2-methyl-1H-indol-3-yl}ethan-1-one

Professional Introduction to Compound with CAS No. 942850-85-3 and Product Name: 1-{5-3-(cyclohexylamino)-2-hydroxypropoxy-1-ethyl-2-methyl-1H-indol-3-yl}ethan-1-one

The compound in question, identified by the CAS number 942850-85-3, is a sophisticated organic molecule with a complex structural framework. Its product name, 1-{5-3-(cyclohexylamino)-2-hydroxypropoxy-1-ethyl-2-methyl-1H-indol-3-yl}ethan-1-one, provides a detailed insight into its chemical composition, highlighting its intricate functional groups and substitution patterns. This compound belongs to a class of molecules that have garnered significant attention in the field of pharmaceutical research due to their potential biological activities and structural diversity.

At the core of understanding this compound lies its molecular architecture. The presence of multiple functional groups, including amines, hydroxyls, and alkoxyl chains, suggests that it may exhibit a wide range of interactions with biological targets. Specifically, the cyclohexylamino moiety could contribute to its solubility and binding affinity, while the hydroxypropoxy group may enhance its metabolic stability. These features are crucial in drug design, as they can influence both the pharmacokinetic and pharmacodynamic properties of the compound.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with remarkable accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists can simulate how this molecule might interact with various enzymes and receptors. For instance, studies have shown that indole derivatives, like those present in this compound, often exhibit potent activity against certain therapeutic targets. The 1H-indol-3-yl core structure is particularly noteworthy, as it is known to be a common scaffold in bioactive molecules.

In the realm of medicinal chemistry, the synthesis of novel compounds is a continuous endeavor aimed at discovering more effective therapeutic agents. The synthesis of 1-{5-3-(cyclohexylamino)-2-hydroxypropoxy-1-ethyl-2-methyl-1H-indol-3-yl}ethan-1-one involves multiple steps, each requiring precise control over reaction conditions and reagent selection. Techniques such as multi-step organic synthesis, catalytic hydrogenation, and protective group strategies are employed to construct the desired molecular framework. The complexity of its synthesis underscores the skill and expertise required in modern pharmaceutical research.

The biological evaluation of this compound has been a focal point for several research groups. Preclinical studies have indicated that molecules with similar structural motifs may possess anti-inflammatory, anticancer, or antimicrobial properties. The 5-3-(cyclohexylamino)-2-hydroxypropoxy substituent is particularly interesting, as it may modulate enzyme activity by binding to specific pockets on target proteins. Further investigation into its mechanism of action could uncover novel therapeutic pathways and lead to the development of next-generation drugs.

One of the most exciting aspects of this compound is its potential for further derivatization. By modifying specific functional groups or introducing new substituents, researchers can explore a vast chemical space to optimize its biological activity. This approach is often referred to as structure-based drug design, where the three-dimensional structure of the target protein guides the modifications. Such strategies have been instrumental in the development of drugs like kinase inhibitors and GPCR modulators.

The role of 1H-indol-3-yl moieties in medicinal chemistry cannot be overstated. This structural motif has been extensively studied for its ability to interact with biological targets in diverse ways. For example, indole derivatives have shown promise in treating neurological disorders due to their affinity for serotonin receptors. The presence of an ethyl group at position 1 and a methyl group at position 2 further enhances its complexity and potential for biological activity. These features make it an attractive candidate for further exploration in drug discovery.

As computational methods continue to evolve, so does our ability to predict and validate the potential of new compounds like this one. High-throughput virtual screening allows researchers to rapidly assess thousands of molecules for their binding affinity to target proteins. This technology has significantly accelerated the drug discovery process by identifying promising candidates early in the development pipeline. The integration of experimental data with computational predictions provides a robust framework for evaluating biological activity.

The synthesis and characterization of 1-{5-3-(cyclohexylamino)-2-hydroxypropoxy-1-ethyl-2-methyl-1H-indol-3-yl}ethan-1-one also highlight the importance of analytical techniques in modern chemistry. Methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the identity and purity of synthetic products. These techniques provide detailed information about molecular structure and dynamics, which are critical for understanding biological interactions.

In conclusion, this compound represents a fascinating example of how complex organic molecules can be designed and synthesized for therapeutic purposes. Its unique structural features and potential biological activities make it an intriguing subject for further research. As our understanding of drug design principles continues to advance, compounds like this one will play a crucial role in developing novel treatments for various diseases. The ongoing exploration of its properties promises to yield valuable insights into medicinal chemistry and pharmacology.